Cas no 42770-14-9 (3-butylpyridin-2-amine)

• Product Name: 3-butylpyridin-2-amine
• CAS No: 42770-14-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD07774119
• CID: 1515274
• PubChem ID: 18940796
• Update Time: 2025-07-02

3-butylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-butan-2-ylpyridin-2-amine
• AG-F-51840
• 3-butyl-pyridin-2-ylamine
• 2-Amino-3-n-butylpyridine
• 3-Butyl-[2]pyridylamin
• SureCN6442872
• 3-BUTYL-(PYRIDIN-2-YL)AMINE
• CTK4I6589
• 3-butyl-[2]pyridylamine
• 2-Amino-3-n-butylpyridin
• CHEMPACIFIC 38168
• 3-butylpyridin-2-amine
• 3-Butyl-2-pyridinamine
• SCHEMBL8049756
• 42770-14-9
• DB-410914
• TUQWHXBPLNZJJY-UHFFFAOYSA-N
• AKOS013405996
• EN300-840459

• MDL： MFCD07774119
• Inchi： 1S/C9H14N2/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3,(H2,10,11)
• InChI Key： TUQWHXBPLNZJJY-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1N)CCCC

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.58760

Additional information on 3-butylpyridin-2-amine

Comprehensive Overview of 3-butylpyridin-2-amine (CAS No. 42770-14-9): Properties, Applications, and Industry Insights

3-butylpyridin-2-amine (CAS No. 42770-14-9) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features a pyridine ring substituted with a butyl group at the 3-position and an amino group at the 2-position. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's CAS registry number (42770-14-9) serves as a universal identifier for precise chemical tracking across global databases.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 3-butylpyridin-2-amine. Researchers frequently search for "pyridine amine derivatives in medicinal chemistry" or "sustainable synthesis of butylpyridines," reflecting industry demands for eco-friendly synthetic routes. The compound's potential as a building block for bioactive molecules aligns with the growing focus on targeted therapeutics and precision agriculture solutions.

From a technical perspective, 3-butylpyridin-2-amine exhibits moderate polarity due to its amine functional group, enabling diverse reactivity patterns. Its logP value (a measure of lipophilicity) suggests balanced solubility characteristics, advantageous for formulation development. Analytical methods like HPLC-MS and NMR spectroscopy are commonly employed for purity verification, with many laboratories searching for "analytical protocols for pyridine amines" to ensure quality control.

The compound's stability profile makes it suitable for high-throughput screening applications. In pharmaceutical contexts, derivatives of 3-butylpyridin-2-amine are investigated for their molecular recognition properties, particularly in enzyme inhibition studies. The agrochemical sector explores its utility in developing next-generation crop protection agents, responding to searches for "novel pyridine-based pesticides" and "environmentally friendly fungicides."

Manufacturers emphasize atom-efficient synthesis routes for 42770-14-9, addressing the chemical industry's shift toward green process optimization. Recent patent literature reveals innovative catalytic methods that reduce byproduct formation, coinciding with search trends for "catalytic amination of pyridines." Regulatory compliance remains paramount, with proper safety data sheets (SDS) being essential for handling, as indicated by frequent queries about "3-butylpyridin-2-amine storage guidelines."

Emerging applications in electronic materials have expanded the compound's relevance. Its electron-donating characteristics are being evaluated for organic semiconductor development, particularly in OLED technology. This interdisciplinary potential explains rising searches for "pyridine amines in optoelectronics" across scientific databases. The compound's thermal stability also makes it interesting for high-performance polymer research.

Quality specifications for CAS 42770-14-9 typically require ≥98% purity, with strict control of residual solvents and heavy metal content. Analytical certificates often reference ICH guidelines, reflecting the pharmaceutical industry's quality standards. Suppliers increasingly address search queries about "GMP-grade pyridine derivatives" to meet regulatory expectations in drug development pipelines.

From a market perspective, demand for 3-butylpyridin-2-amine shows steady growth in regions with strong pharmaceutical innovation ecosystems. Procurement specialists frequently search for "bulk suppliers of 42770-14-9" and "custom synthesis pyridine amines," indicating robust industrial interest. The compound's supply chain resilience has become a focal point, especially after recent global disruptions highlighted the importance of specialty chemical availability.

Future research directions may explore continuous flow chemistry approaches for 3-butylpyridin-2-amine production, responding to industry needs for scalable synthetic methods. The compound's versatility ensures its continued relevance across multiple sectors, from life sciences to advanced materials. As synthetic methodologies evolve, 42770-14-9 will likely maintain its position as an important chemical intermediate in value-added applications.